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Compound of Interest

Compound Name: Ethyl 3-cyanopropanoate

Cat. No.: B167588

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols and data for the enantioselective synthesis

of chiral molecules utilizing ethyl 3-cyanopropanoate and its derivatives. The methodologies

outlined are critical for the synthesis of complex chiral building blocks, which are pivotal in drug
discovery and development.

Organocatalytic Enantioselective Michael Addition
of a-Substituted Cyanoacetates to Vinyl Ketones

The enantioselective conjugate addition of carbon nucleophiles to a,B-unsaturated carbonyl
compounds is a cornerstone of asymmetric synthesis. This protocol details the Michael addition
of a-substituted cyanoacetates to vinyl ketones, catalyzed by a bifunctional thiourea/tertiary
amine organocatalyst. This reaction efficiently constructs an all-carbon quaternary
stereocenter.[1][2]

Reaction Scheme
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R1-CH(CN)COOEt

R1-C*(CN)(COOE)-CH2CHz-C(O)R?

. Bifunctional Organocatalyst

= - 2
CHz=CH-C(O)R (Thiourea-tertiary amine)

R1-CH(CN)COOEt

Chiral Phase-Transfer Catalyst
R2-X (e.g., Cinchona alkaloid derived) R*-C*(CN)(COOEt)-R?
>
Base (e.g., Cs2CO3)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com
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